Cas no 1153974-98-1 (2-Amino-6-bromo-3-fluoro-benzoic Acid)
1153974-98-1 structure
Product Name:2-Amino-6-bromo-3-fluoro-benzoic Acid
CAS No:1153974-98-1
MF:C7H5BrFNO2
MW:234.0225045681
MDL:MFCD12137185
CID:1035839
PubChem ID:43555852
Update Time:2025-04-20
2-Amino-6-bromo-3-fluoro-benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-6-bromo-3-fluorobenzoic acid
- 2-Amino-6-bromo-3-fluoro-benzoic Acid
- AC1Q50PQ
- AK118809
- EN300-64339
- KB-228035
- MolPort-012-085-103
- QC-4
- 2-Amino-6-bromo-3-fluorobenzoicAcid
- 2513AA
- NE32743
- SY037238
- Benzoic acid, 2-amino-6-bromo-3-fluoro-
- Z1259161876
- DB-346849
- AKOS008135496
- DS-5405
- MFCD12137185
- F50736
- Z431688866
- SCHEMBL19816015
- A893880
- 1153974-98-1
- DTXSID00656167
-
- MDL： MFCD12137185
- Inchi： 1S/C7H5BrFNO2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,10H2,(H,11,12)
- InChI Key： VZFVWAWYEGYHJI-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1C(=O)O)N)F
Computed Properties
- Exact Mass: 232.94877g/mol
- Monoisotopic Mass: 232.94877g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: 2.1
Experimental Properties
- Boiling Point: 327.1±42.0℃ at 760 mmHg
2-Amino-6-bromo-3-fluoro-benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A602075-100mg |
2-Amino-6-bromo-3-fluoro-benzoic Acid |
1153974-98-1 | 100mg |
$ 161.00 | 2023-04-19 | ||
| TRC | A602075-250mg |
2-Amino-6-bromo-3-fluoro-benzoic Acid |
1153974-98-1 | 250mg |
$ 161.00 | 2023-04-19 | ||
| TRC | A602075-500mg |
2-Amino-6-bromo-3-fluoro-benzoic Acid |
1153974-98-1 | 500mg |
$ 270.00 | 2023-04-19 | ||
| TRC | A602075-1g |
2-Amino-6-bromo-3-fluoro-benzoic Acid |
1153974-98-1 | 1g |
$ 600.00 | 2022-06-08 | ||
| Chemenu | CM152545-1g |
2-Amino-6-bromo-3-fluorobenzoic acid |
1153974-98-1 | 95+% | 1g |
$168 | 2021-06-17 | |
| Chemenu | CM152545-5g |
2-Amino-6-bromo-3-fluorobenzoic acid |
1153974-98-1 | 95+% | 5g |
$386 | 2021-06-17 | |
| Chemenu | CM152545-10g |
2-Amino-6-bromo-3-fluorobenzoic acid |
1153974-98-1 | 95+% | 10g |
$617 | 2021-06-17 | |
| Alichem | A019097865-5g |
2-Amino-6-bromo-3-fluorobenzoic acid |
1153974-98-1 | 96% | 5g |
404.74 USD | 2021-06-17 | |
| Alichem | A019097865-10g |
2-Amino-6-bromo-3-fluorobenzoic acid |
1153974-98-1 | 96% | 10g |
$660.00 | 2023-09-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A32430-1g |
2-Amino-6-bromo-3-fluorobenzoic acid |
1153974-98-1 | 95% | 1g |
¥1929.0 | 2023-09-09 |
2-Amino-6-bromo-3-fluoro-benzoic Acid Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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